Cas no 1044507-52-9 (3-(3-Bromophenyl)oxetane)

3-(3-Bromophenyl)oxetane is a brominated aromatic oxetane compound with the molecular formula C9H9BrO. It features an oxetane ring fused to a 3-bromophenyl group, offering unique reactivity due to the strained four-membered oxetane structure. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and materials chemistry. The presence of both the oxetane moiety and the bromine substituent enables diverse functionalization, including ring-opening reactions and cross-coupling transformations. Its high purity and stability make it suitable for demanding applications in medicinal chemistry, where oxetanes are valued for improving drug-like properties. The electron-withdrawing bromine enhances reactivity in metal-catalyzed reactions, facilitating further derivatization.

3-(3-Bromophenyl)oxetane structure

Product Name:3-(3-Bromophenyl)oxetane

CAS No:1044507-52-9

MF:C₉H₉BrO

MW:213.071161985397

MDL:MFCD17012864

CID:1144405

PubChem ID:53484319

Update Time:2025-07-02

3-(3-Bromophenyl)oxetane Chemical and Physical Properties

Names and Identifiers

- 3-(3-Bromophenyl)oxetane
- 3-(3-Bromo-phenyl)-oxetane
- AMOT00009
- IKNHAXGIHOUCCX-UHFFFAOYSA-N
- AM85460
- FCH1351675
- PB34845
- OR312164
- AK172247
- EN300-366596
- AKOS025290129
- DA-25277
- SCHEMBL1810741
- AS-32755
- MFCD17012864
- CS-0051763
- 1044507-52-9
- DTXSID90703912
- A896229
- DTXCID20654660
- MDL： MFCD17012864
- Inchi： 1S/C9H9BrO/c10-9-3-1-2-7(4-9)8-5-11-6-8/h1-4,8H,5-6H2
- InChI Key： IKNHAXGIHOUCCX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1COC1

Computed Properties

Exact Mass: 211.98368g/mol
Monoisotopic Mass: 211.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2
XLogP3: 2.3

3-(3-Bromophenyl)oxetane Pricemore >>

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TRC	B997865-250mg	3-(3-Bromophenyl)oxetane	1044507-52-9		250mg	$ 64.00	2023-04-18
TRC	B997865-500mg	3-(3-Bromophenyl)oxetane	1044507-52-9		500mg	$ 2434.00	2023-04-18
TRC	B997865-2.5g	3-(3-Bromophenyl)oxetane	1044507-52-9		2.5g	$ 80.00	2022-04-01
Alichem	A019108901-250mg	3-(3-Bromophenyl)oxetane	1044507-52-9	95%	250mg	$423.36	2023-09-04
Alichem	A019108901-1g	3-(3-Bromophenyl)oxetane	1044507-52-9	95%	1g	$1123.20	2023-09-04
abcr	AB452308-250 mg	3-(3-Bromophenyl)oxetane, 95%; .	1044507-52-9	95%	250MG	€584.50	2023-07-18
abcr	AB452308-500 mg	3-(3-Bromophenyl)oxetane, 95%; .	1044507-52-9	95%	500MG	€711.00	2022-03-01
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